Cas no 1367932-22-6 (4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride)

• Product Name: 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride
• CAS No: 1367932-22-6
• MF: C₇H₁₂Cl₂N₂S
• MW: 227.154578208923
• MDL: MFCD26743842
• CID: 1240921
• PubChem ID: 122362524
• Update Time: 2025-08-05

4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride
• 4,5,6,7-TETRAHYDROTHIENO[3,2-C]PYRIDIN-2-AMINE 2HCL
• 1367932-22-6
• F18457
• 4H,5H,6H,7H-thieno[3,2-c]pyridin-2-amine dihydrochloride
• BCP31847
• 4,5,6,7-Tetrahydrothieno[3,2-c]pyridin-2-amine;dihydrochloride
• 4,5,6,7-TETRAHYDROTHIENO[3,2-C]PYRIDIN-2-AMINE2HCL

• MDL： MFCD26743842
• Inchi： 1S/C7H10N2S.2ClH/c8-7-3-5-4-9-2-1-6(5)10-7;;/h3,9H,1-2,4,8H2;2*1H
• InChI Key： XZLKGTBFDXPTMT-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(=CC2CNCCC1=2)N

Computed Properties

• Exact Mass: 226.0098250g/mol
• Monoisotopic Mass: 226.0098250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3Ų

Additional information on 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride

Introduction to 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride (CAS No. 1367932-22-6)

4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1367932-22-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic amines, featuring a fused thienopyridine scaffold with an amine functional group at the 2-position, further salted with hydrochloride. The unique structural motif of this molecule positions it as a promising candidate for further exploration in drug discovery and development.

The significance of 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride lies in its potential biological activity and its relevance to modern pharmacological research. The thienopyridine core is a privileged scaffold in medicinal chemistry, known for its versatility in interacting with biological targets. Specifically, this scaffold has been extensively studied for its role in modulating various cellular processes, including neurotransmitter receptor activity and enzyme inhibition. The presence of the amine group at the 2-position introduces a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target central nervous system (CNS) disorders. 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride has emerged as a compound of interest due to its structural similarity to known bioactive molecules that influence CNS function. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of neurological conditions such as depression and anxiety disorders. These findings are particularly compelling given the unmet medical needs in these areas and the limitations of existing treatments.

The pharmacological profile of 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride has been explored through both computational modeling and experimental assays. Computational studies have predicted potential binding interactions with key neurotransmitter receptors such as serotonin receptors (5-HT1A), which are implicated in mood regulation. These predictions have been validated through experimental approaches involving radioligand binding assays and functional assays in cell-based models. Such data suggest that this compound may modulate serotonin signaling pathways, offering a potential mechanism of action for treating CNS-related disorders.

Moreover, the dihydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. Solubility is a critical factor in drug development as it influences formulation design and therapeutic efficacy. The hydrochloride salt form ensures that 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride can be effectively incorporated into various dosage forms and administered via different routes.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride. Modern synthetic methodologies have improved yield and purity while reducing the environmental impact associated with traditional synthetic routes. These advancements are crucial for scaling up production and ensuring that pharmaceutical compounds meet stringent quality standards.

The biological evaluation of 4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-amine dihydrochloride has also revealed potential interactions with other biological targets beyond neurotransmitter receptors. For instance，studies have hinted at possible effects on inflammatory pathways and immune modulation，which are increasingly recognized as important factors in various diseases，including neurodegenerative disorders. This broadens the therapeutic potential of this compound beyond traditional CNS applications.

In conclusion，4，5，6，7-tetrahydrothieno[3，2-c]pyridin-2-amine dihydrochloride (CAS No．13679322—22—6) represents a structurally intriguing and pharmacologically promising compound．Its unique scaffold and functional groups make it an attractive candidate for further investigation in drug discovery efforts aimed at treating neurological disorders．The combination of computational modeling，synthetic chemistry advancements，and biological evaluations provides a strong foundation for exploring its therapeutic potential．As research continues to uncover new insights into its mechanisms of action，this compound holds promise for contributing to novel treatment strategies in medicine．